Cas no 1932042-59-5 (tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1932042-59-5
• MF: C₁₁H₁₉NO₃
• MW: 213.2735
• MDL: MFCD30228539
• CID: 5041972
• PubChem ID: 53355173
• Update Time: 2026-02-28

tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• rel-tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AMY35409
• YHA83503
• D72187
• P17268
• 2-Boc-(1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane
• rel-(1S,4S,5R)-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
• t-Butyl (1S,4S,
• t-Butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• MFCD17016678
• SCHEMBL20633608
• 198835-03-9
• CS-0059091
• EN300-315884
• rac-tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AKOS037644528
• 1932042-59-5
• AS-53904
• MFCD30228539
• Rel-t-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl(1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD30228539
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： HDPGSWMTDGGUEB-XHNCKOQMSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]1([H])C([H])([H])N2C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

Introduction to Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1932042-59-5)

Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 1932042-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azabicycloalkanes, a category known for its diverse biological activities and synthetic utility. The unique structural features of this molecule, including its tert-butyl substituent and the specific stereochemistry of the azabicyclo[2.2.1]heptane core, make it a promising candidate for further investigation in drug discovery and molecular engineering.

The stereochemical configuration of (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate is critical to its potential biological function. The presence of multiple stereocenters ensures a high degree of molecular complexity, which can influence its interactions with biological targets. This compound’s structure is reminiscent of natural products found in certain microbial metabolites, suggesting that it may exhibit pharmacological properties similar to those of its natural counterparts.

In recent years, there has been a growing interest in the development of novel scaffolds for drug design, particularly those derived from azabicycloalkanes. These scaffolds are valued for their ability to mimic the three-dimensional shape and flexibility of biologically active molecules. The tert-butyl group in this compound not only contributes to steric hindrance but also enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

One of the most compelling aspects of Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate is its potential role in modulating enzyme activity. The hydroxyl group at the 5-position and the carboxylate functionality at the 2-position provide multiple sites for interaction with enzymes or receptors. This dual functionality has been exploited in the design of enzyme inhibitors and modulators, where precise spatial arrangement is crucial for effective binding.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in cases where enantiomeric differences significantly impact biological activity. The specific stereoconfiguration (1S,4S,5R) ensures that this compound is enantiomerically pure, which is often a prerequisite for clinical applications. The synthesis of such complex stereocenters remains a challenge in organic chemistry, but advances in catalytic asymmetric synthesis have made it increasingly feasible to produce these compounds with high enantiomeric purity.

The hydroxy group at the 5-position of the azabicyclo[2.2.1]heptane core is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. Hydrogen bonding is a key mode of interaction between small molecules and proteins or nucleic acids, and its incorporation into drug-like molecules can enhance binding affinity and specificity. This feature makes Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate an attractive scaffold for designing molecules that interact with biological macromolecules.

The carboxylate group at the 2-position provides an additional interaction site and can also influence solubility and pharmacokinetic properties. Carboxylate groups are commonly found in biologically active compounds due to their ability to form salt-like interactions with cationic residues on proteins or receptors. This functionality can also be exploited to improve solubility in aqueous environments, which is critical for formulation development.

From a synthetic chemistry perspective, Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate presents an intriguing challenge due to its complex stereochemistry and ring system architecture. The synthesis likely involves multi-step strategies that incorporate stereoselective reactions such as Sharpless epoxidation or asymmetric hydrogenation to establish the desired stereocenters accurately.

The tert-butyl substituent further complicates synthetic approaches by introducing steric bulk near one of the stereocenters on the bicyclic core. This steric hindrance must be carefully managed during synthesis to avoid unwanted side reactions or diastereomeric mixtures that could compromise yield and purity.

In conclusion,Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 193204259) represents a promising molecular scaffold with significant potential in pharmaceutical research and development。 Its unique structural features， including the tert-butyl group， hydroxyl group， and carboxylate group， contribute to its versatility as a starting point for designing novel bioactive molecules。 The precise stereochemistry， particularly the configuration (1S，4S，5R)， ensures high enantiomeric purity， which is essential for clinical applications。 As research continues in this area， it is likely that this compound will play an important role in developing new therapeutic agents targeting various diseases。